Cas no 57709-35-0 (Piperazine,1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)-)
57709-35-0 structure
Product Name:Piperazine,1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)-
CAS No:57709-35-0
MF:C13H16N4S
MW:260.357940673828
CID:381341
PubChem ID:1500024
Update Time:2025-04-19
Piperazine,1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)-
- 1-Methyl-4-(5-phenyl-[1,3,4]thiadiazol-2-yl)-piperazine
- 2-(4-methylpiperazin-1-yl)-5-phenyl-1,3,4-thiadiazole
- AKOS005223906
- Piperazine, 1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)-
- 57709-35-0
- 1-Methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)piperazine
- Z285675080
- BRN 1135092
- CHEMBL4969944
- DTXSID60206420
-
- Inchi: 1S/C13H16N4S/c1-16-7-9-17(10-8-16)13-15-14-12(18-13)11-5-3-2-4-6-11/h2-6H,7-10H2,1H3
- InChI Key: BCIPEJZZNBCBIU-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC=CC=2)=NN=C1N1CCN(C)CC1
Computed Properties
- Exact Mass: 260.10978
- Monoisotopic Mass: 260.10956770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 60.5Ų
Experimental Properties
- PSA: 32.26
Piperazine,1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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